Cas no 21333-17-5 (6-(benzyl(methyl)amino)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-(benzyl(methyl)amino)pyrimidine-2,4(1H,3H)-dione
• CAS No: 21333-17-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 911677
• PubChem ID: 309797
• Update Time: 2025-05-20

6-(benzyl(methyl)amino)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-[benzyl(methyl)amino]-1h-pyrimidine-2,4-dione
• 6-(benzyl-methyl-amino)-1H-pyrimidine-2,4-dione
• 6-(benzylmethylamino)uracil
• 6-(Benzyl-methyl-amino)-uracil
• AC1L7FUS
• NSC212231
• SureCN1520252
• 6-(benzyl(methyl)amino)pyrimidine-2,4(1H,3H)-dione
• DTXSID00309525
• AKOS026714227
• starbld0033790
• 21333-17-5
• F1967-3315
• SCHEMBL1520252
• NSC-212231
• 2,4(1H,3H)-Pyrimidinedione, 6-[methyl(phenylmethyl)amino]-

• Inchi： 1S/C12H13N3O2/c1-15(8-9-5-3-2-4-6-9)10-7-11(16)14-12(17)13-10/h2-7H,8H2,1H3,(H2,13,14,16,17)
• InChI Key： XCKQVJAZUJJRMS-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(N1)N(C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 231.10089
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.44
• LogP: 0.69960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(benzyl(methyl)amino)pyrimidine-2,4(1H,3H)-dione

6-(Benzyl(methyl)amino)pyrimidine-2,4(1H,3H)-dione: A Comprehensive Overview

6-(Benzyl(methyl)amino)pyrimidine-2,4(1H,3H)-dione (CAS No. 21333-17-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzyl(methyl)amino-pyrimidine-2,4-dione, has garnered considerable attention due to its unique structural features and potential therapeutic properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of 6-(Benzyl(methyl)amino)pyrimidine-2,4(1H,3H)-dione is characterized by a pyrimidine core with a benzyl(methyl)amino substituent at the 6-position. The pyrimidine ring is a fundamental building block in many biologically active molecules, including nucleic acids and various pharmaceuticals. The presence of the benzyl(methyl)amino group imparts unique properties to the molecule, making it an attractive candidate for drug discovery and development.

The synthesis of 6-(Benzyl(methyl)amino)pyrimidine-2,4(1H,3H)-dione has been extensively studied and optimized over the years. One common synthetic route involves the reaction of 2,4-dichloropyrimidine with benzylamine and methylamine in the presence of a suitable base. This method yields high purity and good yields of the target compound. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or solvent-free conditions.

In terms of biological activity, 6-(Benzyl(methyl)amino)pyrimidine-2,4(1H,3H)-dione has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. Additionally, it has exhibited antiviral properties against several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

The mechanism of action of 6-(Benzyl(methyl)amino)pyrimidine-2,4(1H,3H)-dione is not yet fully understood but is believed to involve interactions with specific protein targets. Molecular docking studies have provided insights into how this compound binds to its targets at the molecular level. These studies have identified key residues and binding pockets that are crucial for the compound's activity. Understanding these interactions is essential for optimizing the compound's structure to enhance its potency and selectivity.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While 6-(Benzyl(methyl)amino)pyrimidine-2,4(1H,3H)-dione is still in the early stages of clinical development, preliminary data from Phase I trials have shown promising results. These trials have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. Further clinical trials are underway to assess its efficacy in treating specific diseases.

In addition to its therapeutic potential, 6-(Benzyl(methyl)amino)pyrimidine-2,4(1H,3H)-dione has also been explored as a tool for chemical biology research. Its ability to modulate specific biological processes makes it a valuable probe for studying cellular signaling pathways and disease mechanisms. Researchers have used this compound to gain insights into the roles of various enzymes and proteins in cellular processes such as apoptosis and cell cycle regulation.

The future prospects for 6-(Benzyl(methyl)amino)pyrimidine-2,4(1H,3H)-dione are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its structure for improved therapeutic outcomes. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can enhance the bioavailability and reduce side effects associated with this compound.

In conclusion, 6-(Benzyl(methyl)amino)pyrimidine-2,4(1H,3H)-dione (CAS No. 21333-17-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug discovery and development. As research continues to advance our understanding of this compound's properties and applications, it holds promise for addressing unmet medical needs in various therapeutic areas.